Cas no 313405-99-1 (N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 313405-99-1
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6047349
• PubChem ID: 1548768
• Update Time: 2025-05-19

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-4-(2,5-dioxo-1-pyrrolidinyl)-
• Z28328245
• F0327-0394
• 313405-99-1
• Oprea1_543064
• N-{3-CYANO-4H,5H,6H-CYCLOPENTA[B]THIOPHEN-2-YL}-4-(2,5-DIOXOPYRROLIDIN-1-YL)BENZAMIDE
• AKOS001017640
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• Inchi： 1S/C19H15N3O3S/c20-10-14-13-2-1-3-15(13)26-19(14)21-18(25)11-4-6-12(7-5-11)22-16(23)8-9-17(22)24/h4-7H,1-3,8-9H2,(H,21,25)
• InChI Key： SGRIWUXCMMSDCT-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCC=2C=1C#N)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 605.1±55.0 °C(Predicted)
• pka: 11.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide: A Comprehensive Overview

The compound N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No: 313405-99-1) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science and pharmacology. The molecule's structure consists of a benzamide group attached to a cyclopentabthiophene moiety and a 2,5-dioxopyrrolidine ring, which contributes to its versatile properties.

Recent studies have highlighted the importance of cyclopentabthiophene derivatives in the development of advanced materials. The presence of the cyano group in the molecule further enhances its electronic properties, making it a promising candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing novel materials with tailored functionalities, such as semiconductors and sensors.

The benzamide group in the molecule plays a crucial role in determining its reactivity and solubility. This functional group is known for its ability to form hydrogen bonds, which can significantly influence the physical and chemical properties of the compound. In combination with the cyclopentabthiophene moiety, the benzamide group contributes to the molecule's stability and reactivity under various conditions.

The inclusion of the 2,5-dioxopyrrolidine ring introduces additional complexity to the molecule's structure. This ring system is known for its ability to act as a protecting group in organic synthesis and has been widely used in peptide chemistry. In this compound, it serves as a versatile platform for further functionalization and modification.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. The synthesis typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The use of modern analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the structure of the compound and characterizing its properties.

In terms of applications, this compound has shown potential in several areas. Its electronic properties make it suitable for use in organic electronics, particularly in applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Additionally, its unique structure may enable it to serve as a precursor for more complex molecules with advanced functionalities.

Recent research has also explored the use of this compound in drug discovery efforts. The combination of different functional groups within its structure provides opportunities for designing molecules with specific biological activities. For instance, modifications to the benzamide or cyclopentabthiophene moieties could lead to compounds with anti-inflammatory or anticancer properties.

The study of this compound has also contributed to our understanding of molecular interactions at the interface of organic chemistry and materials science. By investigating its electronic properties and reactivity under various conditions, researchers have gained insights into how these factors influence its behavior in different environments.

In conclusion, N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structure and versatile functional groups make it an attractive target for further research and development.